Cas no 76985-29-0 ((2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol)

• Product Name: (2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol
• CAS No: 76985-29-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 571567
• PubChem ID: 44144481
• Update Time: 2024-03-01

(2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanol, a-methyl-a-(4-methyl-3-penten-1-yl)-, (aR,2R)-
• 1,2-oxidolinalool
• (2R)-2-Oxiranyl-6-methyl-5-heptene-2-ol
• Oxiranemethanol, alpha-methyl-alpha-(4-methyl-3-pentenyl)-, (R-(R*,R*))-
• (R-(R*,R*))-alpha-methyl-alpha-(4-methyl-3-pentenyl)oxiranemethanol

• Inchi： 1S/C10H18O2/c1-8(2)5-4-6-10(3,11)9-7-12-9/h5,9,11H,4,6-7H2,1-3H3/t9?,10-/m1/s1
• InChI Key： BXOURKNXQXLKRK-QVDQXJPCSA-N
• SMILES： O1CC1[C@@](C)(CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols